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Compound of Interest

Compound Name: FM 100

Cat. No.: B1171896

For researchers, scientists, and drug development professionals, the precise identification of
"FM 100" is critical for ensuring safe handling and proper disposal. The designation "FM 100"
can refer to several distinct substances, each with its own specific set of hazards and required
precautions. This guide provides essential safety and logistical information for the most likely
candidates: FM 100 Hydraulic Oil, a food-grade lubricant, and Fermium (Fm), a synthetic
radioactive element with atomic number 100.

Identifying Your Substance

Before proceeding, it is imperative to confirm the exact nature of the "FM 100" you are working
with. Consult the manufacturer's Safety Data Sheet (SDS) for detailed information. The
incorrect application of safety protocols can lead to hazardous situations.

FM 100 Hydraulic Oil & Mobil FM 100 Spray
Lubricant

FM 100 Hydraulic Oil and Mobil FM 100 Spray Lubricant are industrial, often food-grade,
lubricants. While generally considered to have low toxicity, proper personal protective
equipment (PPE) and handling procedures are necessary to minimize exposure and ensure a
safe working environment.

Personal Protective Equipment (PPE)

The following table summarizes the recommended PPE for handling FM 100 lubricating oils.
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Personal Protective

Body Part . Specifications & Notes
Equipment
£ Safety glasses with side Protects against accidental
es
Y shields or goggles splashes.

) ) Prevents prolonged skin
) Chemical-resistant gloves )
Skin . contact which may cause
(e.g., nitrile, neoprene)

irritation.
] ] Provides a barrier against
Lab coat or protective clothing )
spills and splashes.
Not generally required under If mists are generated, a
Respiratory normal use with adequate respirator may be necessary.
ventilation. Consult the SDS.

Operational Plan: Handling and Storage

Handling:

Avoid contact with eyes and prolonged or repeated skin contact.

Use in a well-ventilated area to avoid the inhalation of mists.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the lubricant is handled or stored.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed when not in use.

Store away from incompatible materials such as strong oxidizing agents.[1]

Food-grade lubricants should be stored separately from other lubricants and chemicals.[2]
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Disposal Plan

The disposal of FM 100 lubricating oils must be conducted in accordance with local, state, and

federal regulations.
o Containment: In case of a spill, contain the material using absorbent pads or granules.

o Collection: Collect the spilled material and any contaminated absorbents into a designated
and labeled waste container.

» Disposal: Dispose of the waste through a licensed waste disposal contractor. Do not dispose
of it down the drain or into the environment.

The following diagram illustrates a general workflow for the disposal of FM 100 lubricating oils.

Spill Occurs

Contain Spill
(Absorbent Pads/Granules)

(Collect Waste & Contaminated Materials)

i

Label Waste Container

i

Contact Licensed Waste
Disposal Contractor

Dispose according to
Regulations
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Caption: Waste Disposal Workflow for FM 100 Lubricating Oils.

Fermium (Fm), Atomic Number 100

Fermium is a synthetic, radioactive element. All work with Fermium must be conducted in a
specially equipped and licensed radiological laboratory. Due to its high radioactivity and the fact
that it is typically handled in only tracer amounts, the primary hazard is radiation exposure.

Personal Protective Equipment (PPE)

Handling radioactive materials like Fermium requires stringent adherence to safety protocols to
prevent internal and external radiation exposure.

Personal Protective .
Body Part ] Specifications & Notes
Equipment

Essential to protect against

Eyes Safety glasses or goggles splashes of radioactive
solutions.
Double-gloving with Prevents skin contamination.
Skin disposable, chemical-resistant Gloves should be changed
gloves frequently.

Worn closed with sleeves
Full-length lab coat rolled down to protect clothing

and skin.

Required for any work with
Close-toed shoes ] )
open radioactive sources.[3]

— Work in a certified fume hood Prevents inhalation of airborne
espiratory . . :
or glove box radioactive particles.

) i Essential for monitoring
) Personal dosimeters (e.qg., film o
Dosimetry radiation dose to the body and
badges, TLDs) -
extremities.
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Operational Plan: Handling and Shielding

Handling:

 All handling of Fermium must be performed by trained personnel in a designated radiological
control area.

e Use manipulators and work behind shielding (e.qg., lead bricks, leaded glass) to minimize
radiation exposure.

o Work with the smallest possible quantities of the material.
o Regularly monitor the work area and personnel for radioactive contamination.
e No eating, drinking, smoking, or application of cosmetics is permitted in the laboratory.[4]

Experimental Protocols: Due to the rarity and high radioactivity of Fermium, detailed
experimental protocols are highly specific to the research being conducted and are developed
under strict regulatory oversight. As an example, studies of Fermium's atomic structure have
been performed using resonance ionization spectroscopy on picogram quantities of the
element.[5] These experiments involve evaporating the sample in a controlled environment and
using lasers for ionization.

The following diagram illustrates a decision-making process for selecting the appropriate level
of PPE when handling radioactive materials like Fermium.
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Caption: PPE Selection Logic for Handling Fermium.

Disposal Plan

The disposal of Fermium and any materials contaminated with it is strictly regulated as
radioactive waste.

Segregation: Segregate radioactive waste from non-radioactive waste. Waste should be
further segregated by isotope and form (solid, liquid).

Containment: Place radioactive waste in clearly labeled, appropriate containers. Solid waste
is often collected in designated drums, while liquid waste is stored in sealed carboys.

Storage: Store the waste in a designated and shielded radioactive waste storage area.
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» Disposal: Disposal must be handled by the institution's radiation safety office, which will
arrange for collection and disposal by a licensed radioactive waste vendor. In-lab sewer
disposal of liquid radioactive waste is prohibited.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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